Cas no 123024-71-5 (3-Pentanol, 2-methyl-,3-nitrate)

• Product name: 3-Pentanol, 2-methyl-,3-nitrate
• CAS No: 123024-71-5
• MF: C₆H₁₃NO₃
• MW: 147.17232
• CID: 209861
• PubChem ID: 180153

3-Pentanol, 2-methyl-,3-nitrate Chemical and Physical Properties

Names and Identifiers

• 3-Pentanol, 2-methyl-,3-nitrate
• 2-methylpentan-3-yl nitrate
• DTXSID20924350
• 2-Methyl-3-pentyl nitrate
• 123024-71-5
• ZLERWGPAWILHHJ-UHFFFAOYSA-N

• Inchi： InChI=1S/C6H13NO3/c1-4-6(5(2)3)10-7(8)9/h5-6H,4H2,1-3H3
• InChI Key： ZLERWGPAWILHHJ-UHFFFAOYSA-N
• SMILES： CCC(C(C)C)O[N+]([O-])=O

Computed Properties

• Exact Mass: 147.08959
• Monoisotopic Mass: 147.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 52.37